Cas no 71869-83-5 (Beta-Citraurin epoxide)

• Product name: Beta-Citraurin epoxide
• CAS No: 71869-83-5
• MF: C₃₀H₄₀O₃
• MW: 448.637
• CID: 2005147
• PubChem ID: 163002540

Beta-Citraurin epoxide Chemical and Physical Properties

Names and Identifiers

• Beta-Citraurin epoxide
• DTXSID501100082
• 2,4,6,8,10,12,14,16-Heptadecaoctaenal, 17-(4-hydroxy-2,2,6-trimethyl-7-oxabicyclo[4.1.0]hept-1-yl)-2,6,11,15-tetramethyl-, (2E,4E,6E,8E,10E,12E,14E,16E)-
• 71869-83-5

• Inchi： InChI=1S/C30H40O3/c1-23(12-8-9-13-24(2)15-11-17-26(4)22-31)14-10-16-25(3)18-19-30-28(5,6)20-27(32)21-29(30,7)33-30/h8-19,22,27,32H,20-21H2,1-7H3/b9-8+,14-10+,15-11+,19-18+,23-12+,24-13+,25-16-,26-17+
• InChI Key： TUSQPOXZYYVVMH-STNACPSUSA-N
• SMILES： C\C(C=O)=C/C=C/C(/C)=C/C=C/C=C(\C)/C=C/C=C(/C)\C=C\C12OC1(C)CC(O)CC2(C)C

Computed Properties

• Exact Mass: 448.29774513Da
• Monoisotopic Mass: 448.29774513Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 965
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 8
• XLogP3: 7.5
• Topological Polar Surface Area: 49.8Ų